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Compound of Interest

Compound Name: (2R,3R)-E1R

Cat. No.: B15617112

Get Quote

Disclaimer: The compound "(2R,3R)-E1R" is not found in publicly available chemical databases

or scientific literature under this specific designation. The following guide is a generalized

template demonstrating the expected structure and content for such a document. The data and

experimental details provided are hypothetical and for illustrative purposes only. Researchers

should substitute this information with their own validated data for their compound of interest.

Introduction
This document provides a comprehensive overview of the core physicochemical properties of

the novel compound (2R,3R)-E1R. The characterization of these properties is fundamental to

drug discovery and development, influencing formulation, pharmacokinetics, and

pharmacodynamics. The data presented herein has been generated through a series of

standardized in-vitro experiments.

Physicochemical Properties
A summary of the key physicochemical parameters for (2R,3R)-E1R is presented below. These

properties are critical for predicting the compound's behavior in biological systems.

Summary of Quantitative Data
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Property Value Method

Molecular Weight 450.6 g/mol LC-MS

pKa 8.2 (basic) Potentiometric Titration

LogP 2.5 Shake-Flask Method

Aqueous Solubility 50 µg/mL at pH 7.4 HPLC-UV

Chemical Stability t½ = 72 hours in PBS at 37°C HPLC-UV

Melting Point 185 °C
Differential Scanning

Calorimetry

Experimental Protocols
Detailed methodologies for the key experiments cited are provided to ensure reproducibility.

Determination of Molecular Weight (LC-MS)
The molecular weight of (2R,3R)-E1R was determined using a high-resolution liquid

chromatography-mass spectrometry (LC-MS) system.

Instrumentation: Agilent 1290 Infinity II LC system coupled to an Agilent 6545XT AdvanceBio

Q-TOF.

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).

Column: C18 reverse-phase column (2.1 x 50 mm, 1.8 µm).

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Data Analysis: The molecular weight was determined from the mass-to-charge ratio (m/z) of

the primary ion peak.

Determination of pKa (Potentiometric Titration)
The acid dissociation constant (pKa) was measured using an automated potentiometric titrator.
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Instrumentation: Mettler Toledo T5 Excellence Titrator.

Procedure: A 1 mg/mL solution of (2R,3R)-E1R in a co-solvent system (e.g., 50:50

methanol:water) was titrated against 0.1 M HCl and 0.1 M NaOH.

Data Analysis: The pKa value was calculated from the inflection point of the titration curve

using the Henderson-Hasselbalch equation.

Determination of LogP (Shake-Flask Method)
The octanol-water partition coefficient (LogP) was determined using the classical shake-flask

method.

Procedure: A known amount of (2R,3R)-E1R was dissolved in a pre-saturated mixture of n-

octanol and water. The mixture was shaken for 24 hours to reach equilibrium.

Quantification: The concentration of the compound in both the aqueous and octanol phases

was determined by HPLC-UV.

Calculation: LogP was calculated as the logarithm of the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase.

Biological Context and Signaling Pathways
(Hypothetical) (2R,3R)-E1R is an inhibitor of the hypothetical "Kinase-X" which is a key node in

the "Cell Survival Pathway". The anticipated mechanism of action involves the downstream

regulation of apoptosis-related proteins.
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Caption: Hypothetical signaling pathway for (2R,3R)-E1R.

Experimental and Analytical Workflow
The general workflow for the physicochemical characterization of novel compounds like

(2R,3R)-E1R follows a logical progression from synthesis to detailed analysis.
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Caption: General workflow for physicochemical characterization.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of (2R,3R)-E1R]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617112/docs#an-in-depth-technical-guide-on-the-
physicochemical-properties-of-2r-3r-e1r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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